(3S,4R)-3-Azido-4-methoxy-1,8-dioxaspiro[4.5]decane

• IUPAC Name: (3S,4R)-3-azido-4-methoxy-1,8-dioxaspiro[4.5]decane
• InChI: InChI=1S/C9H15N3O3/c1-13-8-7(11-12-10)6-15-9(8)2-4-14-5-3-9/h7-8H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key: QWOHUTAFTFPSDV-JGVFFNPUSA-N
• Canonical SMILES: COC1C(COC12CCOCC2)N=[N+]=[N-]
• Isomeric SMILES: CO[C@@H]1[C@H](COC12CCOCC2)N=[N+]=[N-]
• Molecular Formula: C9H15N3O3
• Molecular Weight: 213.23 g/mol
• CAS No.: 2550997-10-7

Description

• IUPAC Name : (3S,4R)-7-(hydroxymethyl)-3-(4-methylphenyl)-1,6-dioxa-2-azaspiro[4.5]decane-8,9,10-triol

Molecular Structure Analysis

The molecular structure of (3S,4R)-3-Azido-4-methoxy-1,8-dioxaspiro[4.5]decane consists of a spiro[4.5]decane framework with azido and methoxy substituents. The stereochemistry is specified by the (3S,4R) configuration .

Scientific Research Applications

Removal Efficiency in Water Treatment

• A study by Akceylan, Bahadir, and Yılmaz (2009) discusses the use of a Mannich base derivative of a compound structurally similar to (3S,4R)-3-Azido-4-methoxy-1,8-dioxaspiro[4.5]decane. This compound showed promising results in removing carcinogenic azo dyes and aromatic amines from water, indicating potential applications in water purification processes (Akceylan et al., 2009).

Supramolecular Chemistry

• Graus et al. (2010) explored the synthesis of cyclohexane-5-spirohydantoin derivatives, closely related to the compound of interest, and discussed their supramolecular arrangements. This research has implications for the development of new materials with specific molecular properties (Graus et al., 2010).

Synthesis of Natural Products

• Miyakoshi, Aburano, and Mukai (2005) developed a method to construct a molecule with a similar structure, showcasing its relevance in the total synthesis of natural products. This highlights its potential in the field of organic synthesis and pharmaceuticals (Miyakoshi et al., 2005).

Chemical Synthesis Research

• The synthesis of compounds structurally similar to this compound has been explored for their potential use in various chemical syntheses. For instance, Mai, Green, Bates, and Fang (2010) described the synthesis of a related azaspirocycle, which is key in producing complex molecules (Mai et al., 2010).

Nonlinear Optical Materials

• Kagawa et al. (1994) investigated a compound related to this compound for its potential as a nonlinear optical material, which could have applications in optoelectronics and photonics (Kagawa et al., 1994).